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CCT251545 stability storage conditions
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Compound Focus: CCT251545
Cat. No.: S522971

CCT251545 Handling and Storage Guide

Here is a summary of the key quantitative data for CCT251545, compiled from supplier documentation.

Property Specification Source | Context

Molecular 421.92 g/mol [1]12]

Weight

Chemical C23H24CINsO [1]112]

Formula

CAS No. 1661839-45-7 [1]112] [3]

Storage -20°C; stable for 3 years from receipt [1] Tightly sealed container, cool, well-
(Powder) [2] ventilated area [2].

Storage -80°C (in solvent) [2] Use fresh DMSO; moisture absorption
(Solution) reduces solubility [1].

Solubility ~30 mg/mL (71.1 mM); up to 84 mg/mL

(DMSO) (199.08 mM) reported [1]

Solubility ~5 mg/mL [1]

(Ethanol)
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Property Specification Source | Context
Solubility Insoluble [1]
(Water)

Frequently Asked Questions (FAQSs)

Storage & Stability

Q1: What are the long-term storage conditions for CCT251545 powder? Store the powder at -20°C in a
tightly sealed container. Under these conditions, the product is stable for an estimated 3 years from the date

of receipt [1] [2].

Q2: How should I store stock solutions of CCT251545? It is recommended to store prepared solutions at
-80°C [2]. Always use fresh, dry DMSO for preparing stock solutions, as moisture-absorbing DMSO can

significantly reduce the compound's solubility [1].

Q3: The powder has been stored at 4°C for a week. Is it still usable? The specified storage condition is
-20°C. Deviation from this recommended temperature can lead to degradation and loss of potency. For

critical experiments, it is advisable to use a fresh aliquot stored at the correct temperature.

Solution Preparation

Q4: What is the best solvent for preparing a CCT251545 stock solution? DMSO is the standard solvent.
A typical stock concentration is 10-30 mM [1]. The compound has low solubility in ethanol and is insoluble

in water, so aqueous buffers should not be used for initial dissolution [1].

Q5: How do I prepare a working solution for in vivo studies? Here is a validated formulation for a 4.2

mg/mL (9.95 mM) solution [1]:

¢ Dissolve the compound in a small volume of DMSO (final conc. 5%).
e Add 40% PEG 300 and mix evenly.
e Add 5% Tween-80 and mix to clarify.
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e Adjust the volume to 100% with double-distilled water (ddH20). The mixed solution should be used
immediately for optimal results. [1]

Troubleshooting Common Issues

Problem Possible Cause Solution

Compound won't Old, wet DMSO; Use fresh, dry DMSO. Gently warm the tube. Do not

dissolve solvent not suitable. use water or buffers for initial dissolution.

Precipitation in Rapid pH shift or Prepare fresh stock. Add the stock solution slowly to

assay buffer aqueous dilution. the buffered solution while vortexing gently.

Loss of activity Improper storage; Confirm storage temperature (-20°C for powder, -80°C

solution is too old. for solutions). Avoid repeated freeze-thaw cycles of

solutions.

Unexpected Contamination; Practice aseptic technique. Confirm stock

cytotoxicity concentration error. concentration using UV-Vis spectrophotometry.

Experimental Workflow for In Vitro Use

The following diagram outlines the core workflow for reconstituting and using CCT251545 in a cell-based

assay, incorporating a key biomarker for target engagement.
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Retrieve CCT251545
powder from -20°C

Briefly centrifuge tube
to bring powder to bottom

Reconstitute with fresh,
dry DMSO to 10-30 mM

Aliquot and store
at -80°C for long-term

Thaw aliquot and dilute
in culture medium

Treat cells (e.g., 100 nM)
for desired time

Validate Target Engagement:

Assay pSTAT1SER727 levels

Proceed with downstream
analysis (e.g., RNA-seq)

Click to download full resolution via product page

Key Experimental Notes:

e Biomarker Validation: To confirm on-target CDK8/19 inhibition in your cellular model, measure the
phosphorylation of STAT1 at serine 727 (pSTAT1SER727). A successful inhibition will show a dose-
dependent reduction in this phosphorylation [4] [5].
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¢ Dosing Consideration: While maximal inhibition of pSTAT1SER727 in some cell lines (like
myometrial stem cells) was achieved with 40 nM, using 100 nM is a common and effective
concentration to ensure full target engagement in experimental settings [5].

Safety and Handling Information

CCT251545 is for research use only. Please adhere to the following safety precautions [2]:

e Personal Protection: Wear safety goggles, protective gloves, and impervious clothing. Use only in
areas with appropriate exhaust ventilation.

e Hazards: Harmful if swallowed (H302) and very toxic to aquatic life with long-lasting effects (H410).
Avoid release to the environment (P273).

¢ First Aid: If swallowed, rinse mouth and call a physician or poison center immediately. Do NOT
induce vomiting. In case of skin contact, rinse thoroughly with water.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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